2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide
• InChI: InChI=1S/C24H26N2O5/c1-4-13-26-14-11-18-19(24(26)28)6-5-7-20(18)31-16-23(27)25-12-10-17-8-9-21(29-2)22(15-17)30-3/h4-9,11,14-15H,1,10,12-13,16H2,2-3H3,(H,25,27)
• InChI Key: INEGSOMHAGKINV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)COC2=CC=CC3=C2C=CN(C3=O)CC=C)OC
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol

Description

2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C24H26N2O5 and its molecular weight is 422.481. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by Al-Suwaidan et al. (2016) explored the synthesis of novel 3-benzyl-substituted-4(3H)-quinazolinones, including compounds structurally similar to the requested molecule. These compounds exhibited significant antitumor activity, with some showing broad-spectrum effects and potencies higher than the positive control, 5-fluorouracil. The study also employed molecular docking to understand the compounds' interactions with key cancer-related targets like EGFR-TK and B-RAF kinase Al-Suwaidan et al., 2016.

Analgesic and Anti-inflammatory Activities

Research by Alagarsamy et al. (2015) synthesized novel quinazolinone derivatives, including structures similar to the molecule . These compounds were tested for their analgesic and anti-inflammatory activities, with some showing significant potency compared to standard drugs like diclofenac sodium Alagarsamy et al., 2015. Mikhailovskii et al. (2020) also synthesized related compounds demonstrating notable analgesic effects and some antihypoxic and antimicrobial activities Mikhailovskii et al., 2020.

Structural and Molecular Studies

Studies like those conducted by Niederstein and Peter (1989), and Rao and Reddy (1994) delve into the structural aspects of compounds structurally similar to the requested molecule. They provide insights into the chemical behavior and potential applications of these compounds in various fields, including materials science and molecular design Niederstein & Peter, 1989; Rao & Reddy, 1994.

Antimicrobial and Antifungal Potential

Compounds like those studied by Bardiot et al. (2015) show that derivatives of the molecule can possess broad-spectrum antifungal properties, demonstrating efficacy against a range of fungi species Bardiot et al., 2015.